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Compound of Interest

Compound Name: Ethylene glycol-13C2

Cat. No.: B026584

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Ethylene glycol-13C2, a
stable isotope-labeled compound crucial for a variety of research and development
applications. This guide details its commercial availability, key suppliers, and technical
specifications. It also presents a detailed experimental protocol for its use as a metabolic tracer
in cell culture, alongside a workflow diagram to facilitate experimental design.

Introduction to Ethylene Glycol-13C2

Ethylene glycol-13C2 (CAS Number: 104700-12-1) is a form of ethylene glycol where both
carbon atoms are the heavy isotope, carbon-13. This isotopic labeling makes it an invaluable
tool in metabolic research, particularly in studies involving metabolic flux analysis (MFA). By
tracing the metabolic fate of the 13C-labeled backbone, researchers can elucidate metabolic
pathways, quantify flux through these pathways, and understand the metabolic reprogramming
that occurs in various physiological and pathological states, including cancer and inborn errors
of metabolism. Its primary applications are as a tracer in nuclear magnetic resonance (NMR)
spectroscopy and mass spectrometry (MS) based studies.

Commercial Availability and Suppliers
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Ethylene glycol-13C2 is commercially available from a range of specialized chemical
suppliers. The most common isotopic purity offered is 99 atom % 13C. The product is typically
sold in quantities ranging from milligrams to grams. Below is a summary of prominent suppliers
and their product specifications.

Catalog . .
. . . Chemical Available
Supplier Number Isotopic Purity . .
Purity Quantities
(Example)
Sigma-Aldrich
489360 99 atom % 13C >99% (GC) 1lg
(Merck)
Cambridge
1 g, bulk
Isotope CLM-1360 99 atom % 13C >98% o
_ inquiries
Laboratories, Inc.
MedchemExpres 10 mg, 50 mg,
HY-Y0338S1 >98% >98%
S 100 mg
Santa Cruz
) 100 mg, 500 mg,
Biotechnology, sc-210052 - - L
Inc. g
Eurisotop CLM-1360-1 99% 98% 1g

Note: Product specifications and availability are subject to change. Please refer to the
suppliers' websites for the most current information.

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of Ethylene glycol-13C2 is
essential for its proper handling, storage, and use in experimental settings.
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Property Value

CAS Number 104700-12-1

Linear Formula HO®CH213CH20H
Molecular Weight 64.05 g/mol
Appearance Colorless liquid
Boiling Point 196-198 °C

Melting Point -13°C

Density 1.148 g/mL at 25 °C
Storage Temperature Room temperature

Experimental Protocol: Tracing the Metabolism of
Ethylene Glycol-13C2 in Cell Culture

This protocol outlines a general procedure for using Ethylene glycol-13C2 to trace its
metabolic fate in an adherent cell line using gas chromatography-mass spectrometry (GC-MS).

4.1. Materials

Ethylene glycol-13C2

¢ Cell culture medium (e.g., DMEM)

o Fetal Bovine Serum (FBS)

 Penicillin-Streptomycin solution

e Phosphate-Buffered Saline (PBS), ice-cold

e Methanol, HPLC grade, chilled to -80°C

e Chloroform, HPLC grade, chilled to -20°C
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o Water, HPLC grade

» Derivatization agent (e.g., N-tert-Butyldimethylsilyl-N-methyltrifluoroacetamide with 1% tert-
Butyldimethylchlorosilane - MTBSTFA + 1% TBDMSCI)

o Cell scrapers

o Centrifuge tubes

o Gas chromatograph coupled to a mass spectrometer (GC-MS)
4.2. Methodology

e Cell Culture and Labeling:

o Culture adherent cells to approximately 80% confluency in a suitable multi-well plate or
flask.

o Prepare the labeling medium by supplementing the standard cell culture medium with a
defined concentration of Ethylene glycol-13C2 (e.g., 1 mM). The final concentration
should be optimized based on the cell type and experimental goals.

o Remove the standard culture medium, wash the cells once with pre-warmed PBS, and
then add the Ethylene glycol-13C2 labeling medium.

o Incubate the cells for a specific duration (e.g., 2, 6, 12, or 24 hours) to allow for the uptake
and metabolism of the labeled substrate.

» Metabolite Extraction:
o After the incubation period, place the culture plates on ice.

o Aspirate the labeling medium and wash the cells twice with ice-cold PBS to remove any
remaining extracellular tracer.

o Add a sufficient volume of ice-cold 80% methanol to the cells and incubate at -80°C for 15
minutes to quench metabolism.
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o Scrape the cells in the cold methanol and transfer the cell suspension to a pre-chilled
centrifuge tube.

o Perform a three-phase liquid-liquid extraction by adding chloroform and water to the
methanol extract in a ratio of 1:1:1 (methanol:.chloroform:water).

o Vortex the mixture vigorously for 1 minute and then centrifuge at high speed (e.g., 14,000
x g) for 15 minutes at 4°C to separate the phases.

o Carefully collect the upper agueous phase, which contains the polar metabolites, into a
new tube.

o Sample Derivatization for GC-MS Analysis:

o Dry the collected agueous phase completely using a vacuum concentrator (e.g.,
SpeedVac).

o To the dried residue, add the derivatization agent (e.g., 50 pL of MTBSTFA + 1%
TBDMSCI in pyridine).

o Incubate the samples at a specific temperature (e.g., 60°C) for a defined time (e.g., 1
hour) to ensure complete derivatization of the metabolites.

e GC-MS Analysis:
o Analyze the derivatized samples using a GC-MS system.

o The GC oven temperature program and MS parameters should be optimized for the
separation and detection of the expected 13C-labeled metabolites of ethylene glycol, such
as glycolate, glyoxylate, and oxalate.

o Monitor the mass spectra for the characteristic mass shifts indicative of the incorporation
of 13C atoms from Ethylene glycol-13C2 into its downstream metabolites.

Visualization of Experimental Workflow and
Metabolic Pathway
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5.1. Experimental Workflow

The following diagram illustrates the general workflow for a cell-based metabolic tracing
experiment using Ethylene glycol-13C2.
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 To cite this document: BenchChem. [A Technical Guide to Ethylene Glycol-13C2:
Commercial Availability, Suppliers, and Applications]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b026584#commercial-availability-and-
suppliers-of-ethylene-glycol-13c2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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